B1192809 GSK-2401502

GSK-2401502

Cat. No.: B1192809
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

GSK-2401502 (also known as Lipovaxin-MM) is an investigational cancer vaccine and immunotherapy co-developed by Lipotek and GlaxoSmithKline (GSK) . It targets malignant melanoma, a rare and aggressive form of skin cancer, and functions as an immunostimulant by activating the immune system to recognize and destroy cancer cells. The vaccine leverages Lipotek’s proprietary platform technology, which incorporates tumor-associated antigens to induce a robust antigen-specific immune response.

Properties

IUPAC Name

NONE

Appearance

Solid powder

Purity

>98%

shelf_life

>5 years if stored properly

solubility

Soluble in DMSO, not in water

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

GSK2401502;  GSK-2401502;  GSK 2401502.

Origin of Product

United States

Comparison with Similar Compounds

Critical Analysis and Limitations

  • Evidence Gaps: The provided sources lack detailed data on this compound’s molecular structure, pharmacokinetics, and head-to-head comparisons with approved immunotherapies.
  • Research Directions : Future studies should explore combinatorial approaches (e.g., with checkpoint inhibitors) and biomarker-driven patient stratification to enhance efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.